Cas no 132886-21-6 (2-Amino-6-(phenylformamido)hexanoic acid hydrochloride)

• Product Name: 2-Amino-6-(phenylformamido)hexanoic acid hydrochloride
• CAS No: 132886-21-6
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 5323495
• Update Time: 2025-10-28

2-Amino-6-(phenylformamido)hexanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(phenylformamido)hexanoic acid hydrochloride
• Z5115861019
• 2-Amino-6-(phenylformamido)hexanoic acid hydrochloride

• Inchi： 1S/C13H18N2O3.ClH/c14-11(13(17)18)8-4-5-9-15-12(16)10-6-2-1-3-7-10;/h1-3,6-7,11H,4-5,8-9,14H2,(H,15,16)(H,17,18);1H
• InChI Key： MCRGRPSSMLSOQF-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CCCCNC(C1C=CC=CC=1)=O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 275
• Topological Polar Surface Area: 92.4

Additional information on 2-Amino-6-(phenylformamido)hexanoic acid hydrochloride

Recent Advances in the Study of 2-Amino-6-(phenylformamido)hexanoic acid hydrochloride (CAS: 132886-21-6)

2-Amino-6-(phenylformamido)hexanoic acid hydrochloride (CAS: 132886-21-6) is a chemically modified amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phenylformamido group, has been explored for its potential applications in drug development, particularly in the design of peptide-based therapeutics and enzyme inhibitors. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a compound of interest for researchers aiming to develop novel pharmacological agents.

One of the key areas of research involving 2-Amino-6-(phenylformamido)hexanoic acid hydrochloride is its role as a building block in peptide synthesis. The compound's ability to incorporate into peptide chains while introducing specific functional groups has been leveraged to enhance the stability and bioavailability of peptide drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could improve the pharmacokinetic profiles of peptide-based inhibitors targeting proteolytic enzymes, which are implicated in various diseases, including cancer and inflammatory disorders.

Another significant advancement is the exploration of 2-Amino-6-(phenylformamido)hexanoic acid hydrochloride in the context of enzyme inhibition. Researchers have identified its potential to act as a competitive inhibitor for certain enzymes involved in metabolic pathways. For instance, a recent preprint on bioRxiv highlighted its inhibitory effects on gamma-glutamyl transpeptidase, an enzyme associated with oxidative stress and neurodegenerative diseases. The study utilized molecular docking simulations and in vitro assays to elucidate the binding mechanisms and inhibitory potency of this compound, providing a foundation for further drug development efforts.

In addition to its applications in drug design, 2-Amino-6-(phenylformamido)hexanoic acid hydrochloride has also been investigated for its role in chemical biology tools. A 2022 publication in ACS Chemical Biology described its use as a fluorescent probe for tracking protein-protein interactions in live cells. The phenylformamido moiety was modified to include a fluorophore, enabling real-time visualization of dynamic biological processes. This innovative approach has opened new avenues for studying cellular signaling pathways with high spatial and temporal resolution.

Despite these promising developments, challenges remain in the widespread adoption of 2-Amino-6-(phenylformamido)hexanoic acid hydrochloride in clinical settings. Issues such as scalability of synthesis, potential toxicity, and off-target effects need to be addressed through rigorous preclinical studies. However, the compound's versatility and unique chemical properties continue to make it a valuable tool for researchers in the chemical biology and pharmaceutical fields. Future directions may include optimizing its derivatives for enhanced specificity and efficacy, as well as exploring its applications in emerging therapeutic areas such as targeted protein degradation and immunotherapy.